Cas no 2368870-72-6 (tert-butyl 6-morpholinopyridine-3-carboxylate)

• Product Name: tert-butyl 6-morpholinopyridine-3-carboxylate
• CAS No: 2368870-72-6
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• MDL: MFCD20923781
• CID: 5194560
• Update Time: 2025-05-20

tert-butyl 6-morpholinopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-(4-morpholinyl)-, 1,1-dimethylethyl ester
• tert-butyl 6-morpholinopyridine-3-carboxylate

• MDL： MFCD20923781
• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(17)11-4-5-12(15-10-11)16-6-8-18-9-7-16/h4-5,10H,6-9H2,1-3H3
• InChI Key： PYLILBAEGNAYLM-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCOCC2)=CC=C1C(OC(C)(C)C)=O

Additional information on tert-butyl 6-morpholinopyridine-3-carboxylate

Introduction to Tert-butyl 6-morpholinopyridine-3-carboxylate (CAS No: 2368870-72-6)

Tert-butyl 6-morpholinopyridine-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2368870-72-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, featuring a morpholine substituent at the 6-position and a tert-butyl ester group at the 3-position. The unique structural attributes of tert-butyl 6-morpholinopyridine-3-carboxylate make it a valuable intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and inflammatory pathways.

The morpholine moiety in the molecular structure contributes to enhanced solubility and metabolic stability, which are critical factors in drug design. Morpholine derivatives are widely recognized for their ability to modulate enzyme activity and receptor interactions, making them prevalent in medicinal chemistry. In contrast, the tert-butyl ester group not only provides a handle for further chemical modifications but also influences the pharmacokinetic properties of the compound, including its bioavailability and duration of action. These features make tert-butyl 6-morpholinopyridine-3-carboxylate a versatile building block for the development of novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of tert-butyl 6-morpholinopyridine-3-carboxylate as a scaffold for drug discovery. Studies have demonstrated its utility in generating libraries of compounds with diverse biological activities. For instance, researchers have leveraged this intermediate to develop inhibitors targeting enzymes involved in cancer metabolism and neurodegenerative diseases. The structural flexibility offered by the pyridine core allows for modifications that can fine-tune binding affinity and selectivity, which are essential for achieving therapeutic efficacy while minimizing side effects.

The synthesis of tert-butyl 6-morpholinopyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the functionalization of a pyridine precursor, followed by morpholine incorporation and esterification with tert-butanol under acidic or basic catalysis. The choice of synthetic route can impact the yield and purity of the final product, underscoring the importance of optimizing reaction parameters such as temperature, solvent selection, and catalyst efficiency. Modern synthetic methodologies, including flow chemistry and microwave-assisted reactions, have been explored to enhance scalability and reduce environmental impact.

In the realm of medicinal chemistry, tert-butyl 6-morpholinopyridine-3-carboxylate has been employed in the design of small molecule inhibitors with potential applications in treating inflammatory disorders. The morpholine ring interacts with biological targets in a manner that mimics natural substrates or modulates receptor conformation, thereby exerting pharmacological effects. For example, derivatives of this compound have shown promise in inhibiting janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with inflammation and autoimmune diseases. Such findings underscore its significance as a pharmacophore in drug development.

The pharmacological profile of tert-butyl 6-morpholinopyridine-3-carboxylate is further illuminated by preclinical studies that have evaluated its interaction with biological systems. These studies often employ techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to elucidate binding mechanisms at the molecular level. By integrating structural biology insights with computational modeling, researchers can predict how modifications to this scaffold might enhance drug-like properties such as solubility, permeability, and metabolic stability. This interdisciplinary approach is pivotal for translating laboratory discoveries into viable therapeutic candidates.

As interest in precision medicine grows, compounds like tert-butyl 6-morpholinopyridine-3-carboxylate are being explored for their potential in personalized therapy. The ability to modify its structure allows for tailoring molecular properties to specific patient populations or disease subtypes. For instance, analogs with enhanced blood-brain barrier penetration are being investigated for treating central nervous system disorders, while others are optimized for oral administration to improve patient compliance. Such efforts align with broader trends in pharmaceutical innovation aimed at addressing unmet medical needs through targeted interventions.

The future prospects of tert-butyl 6-morpholinopyridine-3-carboxylate are closely tied to advancements in synthetic methodologies and drug delivery systems. Innovations such as biocatalysis and green chemistry principles offer opportunities to streamline production processes while reducing waste generation. Additionally, novel delivery platforms—including nanotechnology-based formulations—hold promise for improving therapeutic outcomes by enhancing bioavailability or directing compounds to specific sites of action within the body. These developments reflect an industry-wide commitment to sustainable practices without compromising scientific rigor or clinical efficacy.

In conclusion,Tert-butyl 6-morpholinopyridine-3-carboxylate (CAS No: 2368870-72-6) represents a compelling example of how structural innovation can drive progress in pharmaceutical research. Its unique combination of chemical features makes it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics across multiple disease areas. As scientific understanding evolves along with technological capabilities,tert-butyl 6-morpholinopyridine-3-carboxylate will continue to serve as both a research reagent and a foundation upon which groundbreaking treatments are built—a testament to its enduring value within academia and industry alike.